2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: 2-[(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C9H13N3O2S/c1-5(2)6-3-8(14)12-9(11-6)15-4-7(10)13/h3,5H,4H2,1-2H3,(H2,10,13)(H,11,12,14)
• InChI Key: GAUZUKZMJUGKPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)SCC(=O)N
• Molecular Formula: C9H13N3O2S
• Molecular Weight: 227.29 g/mol

Description

2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been studied extensively to understand its mechanism of action and potential applications in different fields.

Mechanism of Action

The mechanism of action of 2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide involves the inhibition of viral replication by targeting the viral RNA-dependent RNA polymerase. This compound has also been found to exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting the proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide have been extensively studied. This compound has been found to exhibit significant antiviral and anticancer activity, which has been attributed to its ability to inhibit viral replication and induce apoptosis in cancer cells. Additionally, this compound has also been found to exhibit antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide in lab experiments include its ability to exhibit significant antiviral and anticancer activity, which may have potential applications in the development of new drugs. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide. Some of these include:
1. Studying the potential applications of this compound in the treatment of other diseases, such as neurodegenerative diseases and autoimmune disorders.
2. Investigating the potential side effects of this compound and developing strategies to mitigate these effects.
3. Developing new derivatives of this compound with improved properties and potential applications in different fields.
4. Studying the potential applications of this compound in combination with other drugs to enhance its efficacy and reduce potential side effects.
Conclusion:
2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been extensively studied for its antiviral and anticancer activity and has shown promising results. However, further studies are needed to understand its mechanism of action and potential side effects. The future directions for the study of this compound include investigating its potential applications in the treatment of other diseases, developing new derivatives with improved properties, and studying its potential applications in combination with other drugs.

Synthesis Methods

The synthesis of 2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide involves the reaction of 2-mercaptoacetamide with 4-isopropyl-6-oxo-1,6-dihydropyrimidine-2-thiol in the presence of a suitable catalyst. The reaction yields 2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide, which can be purified and characterized using various analytical techniques.

Scientific Research Applications

2-[(4-isopropyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to exhibit significant antiviral activity against a range of viruses, including HIV, hepatitis B, and hepatitis C. Additionally, this compound has also been studied for its potential applications in cancer research, where it has been found to exhibit significant anticancer activity against a range of cancer cell lines.